Cas no 1428331-36-5 ((R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole dihydrochloride)

(R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole dihydrochloride is a chiral brominated pyrazole derivative with a pyrrolidine substituent, commonly employed as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its dihydrochloride salt form enhances stability and solubility, facilitating handling and storage. The compound’s stereospecific (R)-configuration is critical for applications requiring enantioselective activity, particularly in the development of bioactive molecules. The bromine moiety offers a reactive site for further functionalization via cross-coupling reactions, making it valuable in medicinal chemistry for structure-activity relationship studies. High purity and well-defined stereochemistry ensure reproducibility in research applications. Suitable for use in ligand design and as a building block for heterocyclic compounds.

(R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole dihydrochloride structure

1428331-36-5 structure

Product Name:(R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole dihydrochloride

CAS No:1428331-36-5

MF:C₇H₁₂BrCl₂N₃

MW:289.0002784729

MDL:MFCD20278353

CID:4777020

Update Time:2026-02-27

(R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

- (R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole dihydrochloride
- SB33597
- MDL： MFCD20278353
- Inchi： 1S/C7H10BrN3.2ClH/c8-6-3-10-11(5-6)7-1-2-9-4-7;;/h3,5,7,9H,1-2,4H2;2*1H/t7-;;/m1../s1
- InChI Key： TUUMNGZXDYQEQM-XCUBXKJBSA-N
- SMILES： BrC1C=NN(C=1)[C@H]1CNCC1.Cl.Cl

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 142
Topological Polar Surface Area: 29.8

(R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0412S-1g	(R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole dihydrochloride	1428331-36-5	97%	1g	13399.07CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0412S-5g	(R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole dihydrochloride	1428331-36-5	97%	5g	49864.89CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0412S-500mg	(R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole dihydrochloride	1428331-36-5	97%	500mg	7123.56CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0412S-250mg	(R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole dihydrochloride	1428331-36-5	97%	250mg	3985.8CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0412S-100mg	(R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole dihydrochloride	1428331-36-5	97%	100mg	2416.92CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0412S-50mg	(R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole dihydrochloride	1428331-36-5	97%	50mg	1636.72CNY	2021-07-19
TRC	B800368-10mg	(R)-4-Bromo-1-Pyrrolidin-3-Yl-1h-Pyrazole Dihydrochloride	1428331-36-5		10mg	$ 50.00	2022-06-06
TRC	B800368-50mg	(R)-4-Bromo-1-Pyrrolidin-3-Yl-1h-Pyrazole Dihydrochloride	1428331-36-5		50mg	$ 135.00	2022-06-06
TRC	B800368-100mg	(R)-4-Bromo-1-Pyrrolidin-3-Yl-1h-Pyrazole Dihydrochloride	1428331-36-5		100mg	$ 210.00	2022-06-06
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0412S-1g	(R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole dihydrochloride	1428331-36-5	97%	1g	¥13815.43	2025-01-20